N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide

• IUPAC Name: N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• InChI: InChI=1S/C15H16FN3O2S/c1-2-3-14(20)17-15-12-8-22(21)9-13(12)18-19(15)11-6-4-10(16)5-7-11/h4-7H,2-3,8-9H2,1H3,(H,17,20)
• InChI Key: UQTGHDHVCXHTKE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C2CS(=O)CC2=NN1C3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3O2S
• Molecular Weight: 321.4 g/mol

Description

N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide is a useful research compound. Its molecular formula is C15H16FN3O2S and its molecular weight is 321.37. The purity is usually 95%.
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Scientific Research Applications

Sensor Technology

A study by Bozkurt and Gul (2018) on a pyrazoline derivative demonstrated its application as a fluorometric “turn-off” sensor for the selective detection of Hg^2+ ions. This highlights the potential of similar compounds in environmental monitoring and the development of selective sensors for metal ions (Bozkurt & Gul, 2018).

Polymer Science

Research by Li et al. (2010) on synthesizing polymers incorporating thieno[3,4-b]pyrazine and 3-hexylthiophene units for photovoltaic applications suggests that similar compounds could be used in the development of polymer-based solar cells, indicating their significance in renewable energy technologies (Li et al., 2010).

Antimicrobial Activity

Desai et al. (2012) synthesized and tested a series of fluorine-containing pyrazole-based thiazole derivatives for their antimicrobial properties. This study implies that compounds with similar structural features could possess significant antimicrobial activities, useful in developing new antibiotics or antifungal agents (Desai et al., 2012).

Material Science

Kariuki, Abdel-Wahab, and El‐Hiti (2021) investigated the synthesis and structural characterization of isostructural compounds containing fluorophenyl and pyrazole units. Their work on the crystalline structure and properties can provide a foundation for designing new materials with specific optical or electronic properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Mechanism of Action

Target of Action

The primary target of this compound is the Peroxisome proliferator-activated receptor gamma (PPARγ) . PPARγ is a nuclear receptor that binds peroxisome proliferators such as hypolipidemic drugs and fatty acids .

Mode of Action

The compound interacts with its target, PPARγ, by binding to it . Once activated by a ligand, the nuclear receptor binds to DNA specific PPAR response elements (PPRE), influencing the transcription of various genes .

Biochemical Pathways

The activation of PPARγ affects several biochemical pathways. It plays a crucial role in the regulation of adipogenesis and lipid metabolism. Additionally, it has significant effects on insulin sensitization and anti-inflammatory response .

Result of Action

The activation of PPARγ by the compound can lead to various molecular and cellular effects. It can influence the transcription of various genes involved in lipid metabolism, adipogenesis, insulin sensitization, and anti-inflammatory response . .

Future Directions

Pyrazole systems, as biomolecules, have attracted more attention due to their interesting pharmacological properties. This heterocycle can be traced in a number of well-established drugs belonging to different categories with diverse therapeutic activities. This suggests that there is potential for future research and development in this area.

Biochemical Analysis

Cellular Effects

The compound’s influence on cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism, remains to be explored .

Molecular Mechanism

It is not clear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .